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Compound of Interest

Compound Name: Dipalmitelaidin

Cat. No.: B3026124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Dipalmitelaidin, a
diacylglycerol of significant interest in cellular signaling and lipid metabolism research. This
document details commercial sources, technical specifications, and relevant experimental
methodologies to facilitate its use in a laboratory setting.

Commercial Availability and Specifications of High-
Purity Dipalmitelaidin

High-purity Dipalmitelaidin is available from a select number of specialized lipid suppliers. The
following table summarizes the key quantitative data for commercially available
Dipalmitelaidin, intended to assist researchers in selecting the appropriate material for their
studies.
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Product ] Molecular
. Isomeric . CAS Molecular .
Supplier Name/Co Purity Weight (
Form Number Formula

de g/mol )
Nu-Chek Unspecifie Not Not Not

D-221 >99% B B B
Prep d specified specified specified
Nu-Chek Not Not Not

D-222 1,3-Isomer  >99% - - -
Prep specified specified specified

1,3-

Dipalmitela 372490-
Larodan o 1,3-Isomer  >99% C35H6405 564.88

idin (32- 69-2

1653)

Note: Researchers should always request a certificate of analysis from the supplier for lot-
specific purity and characterization data.

The Role of Dipalmitelaidin in Cellular Signaling

Dipalmitelaidin, as a diacylglycerol (DAG) containing monounsaturated fatty acids, is an
important signaling molecule. Diacylglycerols are key components of cellular membranes and
act as second messengers in a variety of signal transduction pathways. One of the most well-
characterized roles of DAG is the activation of Protein Kinase C (PKC) isoforms.[1] The binding
of DAG to the C1 domain of PKC recruits the enzyme to the cell membrane, leading to its
activation and the subsequent phosphorylation of a multitude of downstream protein targets.
This cascade of events can influence a wide range of cellular processes, including cell
proliferation, differentiation, apoptosis, and insulin signaling.[1][2][3]

The specific effects of Dipalmitelaidin may be influenced by the monounsaturated nature of its
acyl chains, which can affect membrane fluidity and the localization and activity of membrane-
associated proteins.[1]

Below is a diagram illustrating the general diacylglycerol signaling pathway leading to the
activation of Protein Kinase C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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